4-(4-Methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(4-methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H21NO4/c1-12-5-7-13(8-6-12)15(19)18-14(16(20)21)11-22-17(18)9-3-2-4-10-17/h5-8,14H,2-4,9-11H2,1H3,(H,20,21)
• InChI Key: BJDJTDDWFIQFLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C(COC23CCCCC3)C(=O)O
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

4-(4-Methylbenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (MBODC) is a small molecule with a wide range of applications in scientific research. It has been widely used in the synthesis of various compounds and as a reagent in organic synthesis. MBODC has also been used in the study of biochemical and physiological effects, as well as in the development of new drugs. Furthermore, MBODC has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Antimicrobial and Preservative Applications

Compounds like methyl paraben, a methyl ester of p-hydroxybenzoic acid, have been extensively used as antimicrobial preservatives in foods, drugs, and cosmetics. Such compounds are known for their stability, non-volatility, and broad application over 50 years. The antimicrobial efficacy, alongside minimal toxicity and irritancy, makes related compounds potential candidates for preservative use in various formulations (Soni, Taylor, Greenberg, & Burdock, 2002).

Environmental Persistence and Treatment

Research into the occurrence, fate, and behavior of parabens, which share a functional similarity with the carboxylic acid moiety of the compound , highlights their persistence in aquatic environments. Despite biodegradability, their ubiquitous presence due to continuous environmental introduction suggests a need for understanding the environmental impact and degradation pathways of similar compounds (Haman, Dauchy, Rosin, & Munoz, 2015).

Pharmacological and Biological Activities

The study of antioxidants, such as those presented in the review of analytical methods for determining antioxidant activity, provides a framework for investigating the chemical and biological properties of potentially related compounds. Understanding these properties is essential for exploring therapeutic and health-related applications (Munteanu & Apetrei, 2021).

Synthetic and Medicinal Chemistry Applications

Compounds with 1,3,4-oxadiazole moieties, akin to the structural complexity of the given chemical, have been identified for their diverse pharmacological properties. These include antiviral, analgesic, anti-inflammatory, and antitumor activities. The structural functionality and reactivity of such compounds underline their significance in the development of new medicinal agents and highlight the potential for the compound to be explored in similar contexts (Rana, Salahuddin, & Sahu, 2020).